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Compound of Interest

Compound Name: hCA I-IN-4

Cat. No.: B15578149

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of hCA I-IN-4 (CAS No. 3054159-56-4), a potent inhibitor of human carbonic anhydrase I (hCA

I), hCA II, Acetylcholinesterase (AChE), and Butyrylcholinesterase (BChE). Given the absence

of a publicly available, specific Safety Data Sheet (SDS), this guide is based on best practices

for handling novel, potent small molecule inhibitors in a laboratory environment.

Disclaimer: The following information is intended as a general guide. Always consult the

supplier-provided safety information upon receipt of the compound and strictly adhere to your

institution's specific environmental health and safety (EHS) protocols.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure during all stages of handling hCA I-IN-4,

from receiving and storage to experimentation and disposal.
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Task Required Personal Protective Equipment

Receiving and Unpacking
- Nitrile gloves- Lab coat- Safety glasses with

side shields

Weighing and Aliquoting (Solid Form)

- Double nitrile gloves- Disposable gown- Safety

goggles or a face shield- Use of a certified

chemical fume hood or ventilated balance

enclosure is required.

Solution Preparation and Handling - Nitrile gloves- Lab coat- Safety goggles

Waste Disposal - Nitrile gloves- Lab coat- Safety goggles

Operational Plan: From Receipt to Disposal
A systematic approach to handling hCA I-IN-4 is essential to maintain a safe laboratory

environment.

Receiving and Storage
Upon receipt, visually inspect the package for any signs of damage or leakage. Wear the

appropriate PPE for receiving and unpacking. Verify that the container is correctly labeled and

sealed.

Storage Conditions: Store hCA I-IN-4 according to the manufacturer's recommendations, which

is typically at -20°C for long-term storage. Short-term storage at room temperature during

shipping should not significantly affect the product's integrity.

Preparation of Stock and Working Solutions
All preparation of solutions should be performed in a certified chemical fume hood to minimize

the risk of inhalation.

Stock Solution Preparation:

Calculate the required amount of solvent (e.g., DMSO) to achieve the desired stock

concentration.
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In the chemical fume hood, add the solvent to the vial containing the solid hca I-IN-4.

Vortex or sonicate until the compound is fully dissolved.

Aliquot the stock solution into single-use volumes in clearly labeled vials to avoid repeated

freeze-thaw cycles.

Working Solution Preparation:

Thaw an aliquot of the stock solution.

Dilute the stock solution to the final working concentration using the appropriate buffer or cell

culture medium.

Experimental Use
When using hCA I-IN-4 in experiments, always handle solutions within a chemical fume hood.

Ensure that all labware that comes into contact with the compound is properly decontaminated

or disposed of as hazardous waste.

Disposal Plan
Proper disposal of hCA I-IN-4 and all contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Solid Waste

Unused or expired solid hCA I-IN-4 and any

contaminated disposable materials (e.g., weigh

boats, pipette tips, gloves) must be collected in

a designated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste

Unused stock solutions, working solutions, and

contaminated solvents should be collected in a

designated, sealed, and clearly labeled

hazardous chemical waste container. Do not

dispose of liquid waste down the drain.

Contaminated Labware

Reusable labware should be decontaminated by

soaking in a suitable solvent (e.g., ethanol) to

inactivate the compound, followed by standard

washing procedures. The decontamination

solvent should be disposed of as hazardous

liquid waste.

Waste Segregation and Labeling: All waste containers must be clearly labeled with "Hazardous

Waste," the full chemical name "hCA I-IN--4," and the concentration. Follow your institution's

specific guidelines for hazardous waste segregation and disposal.

Experimental Workflow for Handling hCA I-IN-4
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Receiving and Storage
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Caption: Workflow for handling hCA I-IN-4.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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